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Compound of Interest

Compound Name: Carboxy-PTIO

Cat. No.: B1668435 Get Quote

Researchers and drug development professionals utilizing Carboxy-PTIO, a potent nitric oxide

(NO) scavenger, must adhere to proper disposal procedures to ensure laboratory safety and

environmental protection. While Carboxy-PTIO potassium salt is not classified as a hazardous

substance under the Globally Harmonized System (GHS) and is not regulated for transport, it is

recommended to handle its disposal with caution and in accordance with good laboratory

practices.

Hazard Assessment and Disposal
Recommendations
A thorough review of the available Safety Data Sheets (SDS) and chemical properties of

Carboxy-PTIO indicates a low level of hazard. However, one SDS notes a water hazard class

1, signifying it is slightly hazardous to aquatic environments.[1] Therefore, releasing large

quantities into sewage systems or ground water should be avoided.[1] To prevent any potential

environmental impact, the recommended best practice is to dispose of Carboxy-PTIO as

chemical waste through your institution's designated hazardous waste management program.

This approach aligns with general laboratory safety principles that advocate for the responsible

disposal of all chemical reagents, regardless of their formal hazard classification.

The following table summarizes key data for Carboxy-PTIO disposal considerations:
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Parameter Value Source

GHS Hazard Classification Not classified as hazardous [1]

Transport Regulation Not regulated [2]

Water Hazard Class 1 (Slightly hazardous for water) [1]

Recommended Disposal

Method

Treat as chemical waste for

collection by a licensed

disposal service

Institutional Best Practice

Step-by-Step Disposal Protocol
Follow these steps for the safe disposal of both solid Carboxy-PTIO and solutions containing

this compound:

1. Personal Protective Equipment (PPE):

Before handling, ensure you are wearing appropriate PPE, including safety glasses, gloves,

and a lab coat.

2. Solid Waste Disposal:

Collect unused or expired solid Carboxy-PTIO in a clearly labeled, sealed container.

The container should be compatible with the chemical; a high-density polyethylene (HDPE)

or glass container is suitable.

Label the container as "Waste Carboxy-PTIO" and include the approximate quantity.

3. Aqueous Solution Disposal:

Do not pour Carboxy-PTIO solutions down the drain.

Collect all aqueous waste containing Carboxy-PTIO in a designated, leak-proof container.

The container should be clearly labeled "Aqueous Waste with Carboxy-PTIO" and list all

chemical components of the solution.
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4. Storage of Waste:

Store the waste container in a designated satellite accumulation area for chemical waste.

Ensure the container is tightly sealed to prevent spills or evaporation.

Follow your institution's guidelines for the storage of chemical waste, including any

segregation requirements.

5. Waste Pickup and Disposal:

Arrange for the collection of the waste container by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not mix Carboxy-PTIO waste with other incompatible waste streams.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Carboxy-PTIO.
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Start: Have Carboxy-PTIO for Disposal

Is the waste solid Carboxy-PTIO?

Collect in a labeled, sealed container.

Yes

Is the waste a solution containing Carboxy-PTIO?

No

Store waste container in a designated
satellite accumulation area.

Collect in a labeled, sealed waste container.
Do not pour down the drain.

Yes

End: Proper Disposal Complete

No

Arrange for pickup by institutional
EHS or licensed waste contractor.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Carboxy-PTIO.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of Carboxy-PTIO, fostering a culture of safety and sustainability within the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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